Cas no 1598161-06-8 (1-bromo-3-chloro-2-(1-methoxypropan-2-yl)oxy-2-methylpropane)

• Product Name: 1-bromo-3-chloro-2-(1-methoxypropan-2-yl)oxy-2-methylpropane
• CAS No: 1598161-06-8
• MF: C₈H₁₆BrClO₂
• MW: 259.568441390991
• CID: 5856083
• PubChem ID: 114774247
• Update Time: 2025-10-19

1-bromo-3-chloro-2-(1-methoxypropan-2-yl)oxy-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-chloro-2-(1-methoxypropan-2-yl)oxy-2-methylpropane
• EN300-1133666
• 1-bromo-3-chloro-2-[(1-methoxypropan-2-yl)oxy]-2-methylpropane
• 1598161-06-8

• Inchi： 1S/C8H16BrClO2/c1-7(4-11-3)12-8(2,5-9)6-10/h7H,4-6H2,1-3H3
• InChI Key： XTCCZRQSFYDMMB-UHFFFAOYSA-N
• SMILES： BrCC(C)(CCl)OC(C)COC

Computed Properties

• Exact Mass: 258.00222g/mol
• Monoisotopic Mass: 258.00222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-bromo-3-chloro-2-(1-methoxypropan-2-yl)oxy-2-methylpropane

Professional Introduction to Compound with CAS No. 1598161-06-8 and Product Name: 1-bromo-3-chloro-2-(1-methoxypropan-2-yl)oxy-2-methylpropane

The compound with the CAS number 1598161-06-8 and the product name 1-bromo-3-chloro-2-(1-methoxypropan-2-yl)oxy-2-methylpropane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural motifs, has garnered considerable attention due to its potential applications in synthetic chemistry and drug development. The molecular architecture of this compound, featuring both bromo and chloro substituents along with an alkoxy group derived from 1-methoxypropan-2-yl, positions it as a versatile intermediate in the synthesis of more complex molecules.

In recent years, the exploration of halogenated alkanes has seen remarkable progress, particularly in the context of medicinal chemistry. The presence of bromo and chloro atoms in 1-bromo-3-chloro-2-(1-methoxypropan-2-yl)oxy-2-methylpropane enhances its reactivity, making it a valuable building block for constructing heterocyclic compounds and other pharmacologically relevant structures. The 1-methoxypropan-2-yl)oxy moiety further contributes to the compound's functional diversity, enabling a wide range of chemical transformations that are essential for drug discovery.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The halogen atoms serve as excellent leaving groups, facilitating reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are pivotal in the construction of biaryl systems, which are prevalent in many FDA-approved drugs. For instance, recent studies have demonstrated the use of 1-bromo-3-chloro-2-(1-methoxypropan-2-yl)oxy-2-methylpropane as a precursor in the synthesis of novel antiviral agents, where precise functionalization is critical for achieving desired biological activity.

The pharmaceutical industry has increasingly recognized the importance of chiral compounds in drug development. While this particular compound is not chiral itself, its derivatives can be easily functionalized to introduce stereocenters, making it a valuable scaffold for producing enantiomerically pure drugs. The alkoxy group derived from 1-methoxypropan-2-yl provides a handle for further derivatization, allowing chemists to explore various stereochemical outcomes. This flexibility is particularly useful in developing drugs that require specific enantiomeric purity to exert their therapeutic effects.

Recent advancements in computational chemistry have also enhanced our understanding of how 1-bromo-3-chloro-2-(1-methoxypropan-2-yl)oxy-2-methylpropane behaves in different chemical environments. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on the reaction conditions, which can influence its reactivity and selectivity. These insights have been instrumental in optimizing synthetic routes and predicting potential side reactions, thereby accelerating the drug discovery process.

Moreover, the environmental impact of chemical synthesis has become a critical consideration in recent years. The ability to efficiently functionalize halogenated alkanes like 1-bromo-3-chloro-2-(1-methoxypropan-2-yl)oxy-2-methylpropane under mild conditions aligns well with green chemistry principles. Researchers have been exploring catalytic systems that minimize waste and energy consumption, thereby reducing the ecological footprint of pharmaceutical manufacturing. This approach not only benefits the environment but also improves cost-efficiency, making it an attractive strategy for industrial applications.

In conclusion, 1-bromo-3-chloro-2-(1-methoxypropan-2-yloxy)-2-methylpropane (CAS No. 1598161-06-8) stands out as a versatile and highly reactive intermediate with significant implications for both academic research and industrial applications. Its unique structural features make it an invaluable tool for constructing complex molecules in synthetic chemistry and pharmaceutical development. As our understanding of organic transformations continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of drug discovery and molecular innovation.